Cas no 89760-77-0 (3-({(benzyloxy)carbonylamino}methyl)benzoic acid)

3-({(benzyloxy)carbonylamino}methyl)benzoic acid structure
89760-77-0 structure
Product Name:3-({(benzyloxy)carbonylamino}methyl)benzoic acid
CAS No:89760-77-0
MF:C16H15NO4
MW:285.294604539871
CID:589962
PubChem ID:15674426
Update Time:2025-04-19

3-({(benzyloxy)carbonylamino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[[[(phenylmethoxy)carbonyl]amino]methyl]-
    • 3-(phenylmethoxycarbonylaminomethyl)benzoic acid
    • 3-({(benzyloxy)carbonylamino}methyl)benzoic acid
    • 89760-77-0
    • DTXSID30576687
    • SCHEMBL9339143
    • 3-((Benzyloxycarbonylamino)methyl) benzoic acid
    • 3-({[(Benzyloxy)carbonyl]amino}methyl)benzoic acid
    • EN300-121227
    • CS-0345388
    • 3-((((Benzyloxy)carbonyl)amino)methyl)benzoicacid
    • MFCD16620795
    • AB6271
    • 3-((((Benzyloxy)carbonyl)amino)methyl)benzoic acid
    • MDL: MFCD16620795
    • Inchi: 1S/C16H15NO4/c18-15(19)14-8-4-7-13(9-14)10-17-16(20)21-11-12-5-2-1-3-6-12/h1-9H,10-11H2,(H,17,20)(H,18,19)
    • InChI Key: AGQWCHWQAOECIH-UHFFFAOYSA-N
    • SMILES: O(C(NCC1C=CC=C(C(=O)O)C=1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 285.10010796g/mol
  • Monoisotopic Mass: 285.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 75.6Ų

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